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Compound of Interest

Compound Name: Lithium metatungstate

Cat. No.: B089344 Get Quote

An In-depth Technical Guide to Lithium
Metatungstate
This guide provides a comprehensive overview of lithium metatungstate (LMT), a

polyoxometalate with significant applications in scientific research and industrial processes. It

covers its fundamental chemical properties, structure, synthesis, and key applications, with a

focus on its use as a non-toxic heavy liquid medium.

Chemical Formula and Structure
Lithium metatungstate is an inorganic compound whose core is the metatungstate polyanion.

[1] In aqueous solutions, its chemical formula is represented as Li₆(H₂W₁₂O₄₀).[2] The

crystalline form is a hydrate, with the formula Li₆(H₂W₁₂O₄₀)·3H₂O.[2]

The defining feature of lithium metatungstate is the complex metatungstate anion,

[H₂W₁₂O₄₀]⁶⁻.[1][3][4] This anion possesses the well-known Keggin structure, a common and

stable structural motif in polyoxometalate chemistry.[1] The Keggin structure consists of a

central tetrahedron (e.g., PO₄³⁻, SiO₄⁴⁻, or in this case, 2H⁺ within the central cavity)

surrounded by twelve edge-sharing and corner-sharing tungsten-oxygen octahedra (WO₆). This

intricate, cage-like structure is responsible for the high solubility and density of its salts. The

stability of the metatungstate ion is pH-dependent; it is stable in weakly acidic conditions but

decomposes in alkaline solutions.[1]
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Physicochemical Properties
Lithium metatungstate is valued for its unique combination of physical and chemical

properties, which are summarized in the table below. A key advantage of LMT over traditional

organic heavy liquids like bromoform or tetrabromoethane is its significantly lower toxicity,

making it safer for laboratory use without the need for a fume hood.[3][5][6]

Property Value References

CAS Number 12411-56-2 [1][7][8]

Molecular Formula (in solution) Li₆(H₂W₁₂O₄₀) [2]

Molecular Weight 957.3 g/mol [1][7]

Appearance

White solid (crystalline form);

Colorless to pale yellow

aqueous solution

[9][5]

Maximum Solution Density ~3.5 g/cm³ [1][2]

Solubility Highly soluble in water [1]

Thermal Stability
Solutions lack thermal stability

above 80°C
[3]

Synthesis of Lithium Metatungstate
The synthesis of lithium metatungstate solution is a multi-step process that begins with

simple precursors and involves precise pH control through ion exchange.

The primary route involves three main stages:

Formation of Lithium Monotungstate: Tungsten trioxide (WO₃) is dissolved in an aqueous

solution of lithium hydroxide (LiOH) to form lithium monotungstate (Li₂WO₄).[2]

Ion Exchange: The lithium monotungstate solution is then passed through a cation exchange

resin. This step is critical as it exchanges a controlled amount of lithium ions (Li⁺) for

hydrogen ions (H⁺).[2] This acidification induces the condensation of the simple

monotungstate anions into the large, complex metatungstate polyanion, [H₂W₁₂O₄₀]⁶⁻.[1]
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Typically, between 70% and 80% of the lithium ions are exchanged to lower the pH to a

range of 3.5 to 5.0.[2][10] The resulting solution is a dilute form of lithium metatungstate.[2]

Concentration: The dilute LMT solution, which has a density of less than 1.1 g/cm³, is then

concentrated to the desired density.[1][10] This is typically achieved by evaporating excess

water, for which methods include controlled heating (not exceeding 100°C), applying a

vacuum, or reverse osmosis.[1][10][11]
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Step 1: Formation of Lithium Monotungstate

Step 2: Ion Exchange

Step 3: Concentration

Tungsten Trioxide (WO₃)

Dissolution & Reaction

Lithium Hydroxide (LiOH) Solution

Lithium Monotungstate (Li₂WO₄) Solution

Cation Exchange Column (H⁺ form)

pH Control (3.5 - 5.0)

70-80% Li⁺ exchanged for H⁺

Dilute LMT Solution
Li₆(H₂W₁₂O₄₀)

Evaporation of Water
(Heating / Vacuum)

Concentrated LMT Solution
(Density up to 3.5 g/cm³)

Click to download full resolution via product page

Caption: Synthesis workflow for Lithium Metatungstate solution.
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Applications in Research and Development
The primary application of lithium metatungstate stems from its ability to form high-density

aqueous solutions.[1] This property is exploited in density gradient centrifugation to separate

materials based on their differing densities.[1][12]

Molecular Biology: LMT solutions are used for the density-gradient centrifugation of

macromolecules such as DNA, RNA, and proteins.[1][13] In contrast to cesium chloride

gradients, nucleic acids have a smaller buoyant density (around 1.1 g/cm³) than proteins in

LMT, which can offer advantages in separating nucleoproteins.[13]

Geology and Mineralogy: In geological studies, LMT is widely used for heavy mineral

separation.[1] For example, a solution with a density of 2.85 g/cm³ can be used to separate

heavy minerals from lighter silicate gangue minerals for analysis.[1] It is also effective in the

separation of high-value minerals like diamonds (density ~3.5 g/cm³) from associated

minerals.[2]

Materials Science: LMT is applied in the recycling of advanced materials. A notable example

is in the recycling of lithium-ion batteries, where LMT solutions can separate lighter anode

materials like graphite from denser cathode materials.[1]

Electrocatalysis: As a type of polyoxometalate (POM), lithium metatungstate has attracted

interest as an electrocatalyst, particularly in energy storage systems like lithium-sulfur (Li-S)

batteries.[1] The metal-oxide cluster structure offers tunable redox properties and a high

density of active sites that can help mitigate challenges in Li-S battery chemistry.[1]

Experimental Protocol: Density Separation of
Particles
This protocol provides a generalized procedure for separating a mixture of solid particles using

a lithium metatungstate solution in a laboratory setting.

A. Materials and Equipment:

Lithium Metatungstate (LMT) solution

Deionized water
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Separatory funnel (glass or plastic)[11]

Beakers and flasks (glass or plastic)

Buchner funnel and vacuum flask

Filter paper

Spatula and stirring rod (plastic or glass)

Drying oven

Analytical balance

Sample to be separated (pre-processed: deslimed and dried)[11]

B. Procedure:

Density Adjustment: Adjust the density of the LMT solution to the desired value for the

separation. To decrease density, add deionized water. To increase density, carefully

evaporate excess water by gently heating the solution on a stirred hot plate (do not exceed

100°C).[11]

Sample Introduction: Add the density-adjusted LMT solution to a clean separatory funnel.

Carefully add the pre-weighed, dry sample to the funnel.[11]

Wetting and Separation: Stopper the funnel and shake or stir gently to ensure all particles

are thoroughly wetted by the LMT solution.[11] Place the funnel in a stand and allow the

particles to separate by gravity. The lighter fraction will float, and the denser fraction will sink.

Separation time will vary depending on particle size and density differentials.[11]

Collection of 'Sink' Fraction: Once separation is complete, carefully open the stopcock to

drain the 'sink' fraction along with a small amount of LMT into a clean beaker.[11]

Collection of 'Float' Fraction: Drain the remaining LMT solution into a separate container for

recycling. Then, wash down and collect the 'float' fraction into another clean beaker.
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Rinsing and Drying: Separately filter both the 'sink' and 'float' fractions using a Buchner

funnel under vacuum. Rinse each fraction thoroughly with deionized water to remove all LMT

solution (2-3 rinses are typically sufficient).[11]

Analysis: Dry the rinsed fractions in an oven at a suitable temperature. Once completely dry,

weigh each fraction to determine the weight percentage of the light and heavy components

in the original sample.[11]

C. LMT Solution Recycling:

Collect all used LMT solution and rinses.[11]

Filter the solution to remove any fine particulate matter.

Place the dilute LMT solution in a large glass beaker on a magnetically stirred hot plate.[11]

Heat the solution (e.g., up to 200°C hot plate temperature, ensuring the solution itself does

not dry out above 100°C) while stirring to evaporate the excess water until the desired

density is reached.[11]

Allow the solution to cool completely before storage in a tightly sealed container.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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